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Compound of Interest

Compound Name: 2,4-Dichloroquinoline

Cat. No.: B042001

An In-depth Technical Guide to 2,4-Dichloroquinoline

This guide provides comprehensive technical information on 2,4-dichloroquinoline, focusing
on its chemical identity, safety data, and applications for researchers, scientists, and
professionals in drug development.

Chemical Identification

2,4-Dichloroquinoline is a heterocyclic compound that serves as a crucial intermediate in the
synthesis of various bioactive molecules.[1]

Identifier Value

CAS Number 703-61-7[2][3]

IUPAC Name 2,4-dichloroquinoline[2]
Molecular Formula CoHsCI2N[1][2][3]

Molecular Weight 198.05 g/mol [1][2][3]
Synonyms Quinoline, 2,4-dichloro-[2][3]

Physical and Chemical Properties
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The table below summarizes the key physical and chemical properties of 2,4-

dichloroquinoline.

Property Value Source

Melting Point 63 -67 °C [1]

52 -54°C [3]1[4]

Boiling Point 282 °C [11[3114]
White to light yellow to light

Appearance [1]
orange powder to crystal

- Soluble in Chloroform,
Solubility [3]

Methanol

Safety Data

2,4-Dichloroquinoline is classified as a hazardous substance.[2] It is crucial to handle this

chemical with appropriate safety precautions.

~HS H | Classificati

GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Acute Toxicity, H301: Toxic if
3 Danger Danger
Oral swallowed[2]
Skin
] o ] ) H315: Causes
Corrosion/Irritatio 2 Warning Warning o
skin irritation[2]
n
Serious Eye H318: Causes
Damage/Eye 1 Danger Danger serious eye
Irritation damage[2]
Specific Target H335: May
Organ Toxicity, 3 Warning Warning cause respiratory
Single Exposure irritation[2]
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Precautionary Statements and Personal Protective
Equipment (PPE)

A comprehensive list of precautionary statements is provided by the ECHA C&L Inventory.[2]
Key handling and protective measures include:

Category Recommendations

Wash hands and any exposed skin thoroughly

after handling. Do not eat, drink or smoke when

Handling ) ) )
using this product. Use only outdoors or in a
well-ventilated area. Avoid breathing dust.[5][6]
Store in a well-ventilated place. Keep container
Storage tightly closed. Store locked up. Keep in a dry,

cool place.[3][5]

) ) Wear protective gloves, protective clothing, and
Personal Protective Equipment ]
eye/face protection.[5][6][7]

Rinse cautiously with water for several minutes.
First Aid (Eyes) Remove contact lenses, if present and easy to

do. Continue rinsing.[6][7]

Wash with plenty of soap and water. If skin
First Aid (Skin) irritation occurs, get medical advice/attention.
irst Ai in
Take off contaminated clothing and wash before

reuse.[6][7]

If swallowed, immediately call a POISON

First Aid (Ingestion
(Ing ) CENTER or doctor/physician. Rinse mouth.[2]

For minor spills, clean up immediately, avoiding
dust generation, and wear impervious gloves
] and safety glasses. For major spills, evacuate
Spill Response ) ]
the area, move upwind, and alert the fire
brigade. Prevent spillage from entering drains or

waterways.[5]
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Experimental Protocols
Synthesis of 2,4-Dichloroquinoline

A common method for the synthesis of 2,4-dichloroquinoline involves the chlorination of
quinoline-2,4-diol.[3]

Materials:

e Quinoline-2,4-diol (150 g, 931 mmol)

e Phosphorus oxychloride (POCIs) (975 mL, 10.4 mol)
e Chloroform (CHCIs)

e Ice water

e Magnesium sulfate (MgSOa)

 Silica gel

o Ethyl acetate (EtOAc) in hexane (20%)

Procedure:

A suspension of quinoline-2,4-diol in POCIs is stirred at reflux for 6 hours.

e The reaction mixture is then concentrated.

e The residue is diluted with 500 mL of CHCls.

e The resulting solution is poured into ice water.

e The aqueous layer is extracted three times with CHCls.

e The combined organic layers are dried over MgSOQea, filtered, and concentrated.

e The crude product is purified by flash chromatography on silica gel using 20% EtOAc in
hexane as the eluent to yield 2,4-dichloroquinoline as a pale brown solid (177 g, 96%
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yield).[3]

Applications and Workflow

2,4-Dichloroquinoline is a versatile building block in medicinal and agricultural chemistry.[1]
Its primary use is as an intermediate in the synthesis of more complex molecules with specific
biological activities.

Logical Workflow of 2,4-Dichloroquinoline Applications
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Caption: Synthetic pathways from 2,4-dichloroquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,4-Dichloroquinoline CAS number and safety data].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042001#2-4-dichloroquinoline-cas-number-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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